4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide

• IUPAC Name: 4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C20H20N4O3S2/c25-19(23-20-22-18(14-28-20)17-6-2-3-11-21-17)15-7-9-16(10-8-15)29(26,27)24-12-4-1-5-13-24/h2-3,6-11,14H,1,4-5,12-13H2,(H,22,23,25)
• InChI Key: HSGDQQZUHAZWSR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=CC=N4
• Molecular Formula: C20H20N4O3S2
• Molecular Weight: 428.5 g/mol

Description

4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide, also known as PRT062607, is a small molecule inhibitor that has shown promising results in various preclinical studies. It belongs to the class of sulfonylbenzamides and has been extensively studied for its potential therapeutic applications.

Mechanism Of Action

4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide acts as a selective inhibitor of Syk kinase activity, thereby blocking the downstream signaling pathways that regulate immune responses. It also inhibits the activation of B cells and macrophages, which play a crucial role in the pathogenesis of various autoimmune disorders.
Biochemical and Physiological Effects:
4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide has been shown to reduce inflammation and tissue damage in various preclinical models of autoimmune disorders. It also exhibits anti-tumor activity by inhibiting the growth and proliferation of cancer cells. Additionally, it has been shown to enhance the efficacy of chemotherapy and radiotherapy in cancer treatment.

Advantages And Limitations For Lab Experiments

One of the major advantages of 4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide is its high selectivity for Syk kinase activity, which minimizes off-target effects. It also exhibits good bioavailability and pharmacokinetic properties, making it a promising candidate for further development. However, its efficacy and safety in humans are yet to be established, and further studies are required to determine its optimal dosage and administration.

Future Directions

Several future directions for research on 4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide include its potential therapeutic applications in various autoimmune disorders, including rheumatoid arthritis, multiple sclerosis, and lupus. It also has potential applications in the treatment of various cancers, including lymphoma and leukemia. Further studies are required to determine its efficacy and safety in humans and to optimize its dosage and administration. Additionally, it may be used in combination with other drugs to enhance its therapeutic potential.

Synthesis Methods

The synthesis of 4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide involves several steps, including the coupling of 4-pyridin-2-yl-1,3-thiazol-2-amine with 4-bromo-2-chloro-benzoic acid, followed by the reaction with piperidine-4-sulfonyl chloride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

4-piperidin-1-ylsulfonyl-N-(4-pyridin-2-yl-1,3-thiazol-2-yl)benzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and autoimmune disorders. It has been shown to inhibit the activity of several kinases, including spleen tyrosine kinase (Syk), which is involved in various signaling pathways that regulate immune responses.